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Compound of Interest

Compound Name: Mizacorat

Cat. No.: B605787

Disclaimer: This document provides essential safety and logistical guidance for handling
Mizacorat, an investigational selective glucocorticoid receptor modulator. As a specific Safety
Data Sheet (SDS) for Mizacorat is not publicly available, the following information is based on
best practices for handling potent pharmaceutical compounds.[1][2] Researchers, scientists,
and drug development professionals should always conduct a compound-specific risk
assessment before beginning any work.

Mizacorat (also known as AZD9567) is an oral, non-steroidal selective glucocorticoid receptor
agonist being developed by AstraZeneca.[3][4] As a potent compound designed to have
pharmacological effects at low doses, stringent safety precautions are necessary to minimize
occupational exposure.[1]

Personal Protective Equipment (PPE)

The appropriate selection and use of Personal Protective Equipment (PPE) are crucial for
minimizing exposure to potent compounds like Mizacorat. The following table outlines the
recommended PPE for various laboratory activities involving this compound.
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Activity

Primary Engineering Control

Recommended PPE

Receiving and Storage

General Laboratory Ventilation

- Nitrile Gloves- Lab Coat-

Safety Glasses

Weighing and Aligquoting

Ventilated Balance Enclosure

or Fume Hood

- Double Nitrile Gloves-
Disposable Gown- Safety
Goggles- N95 Respirator (or
higher)

Solution Preparation

Chemical Fume Hood

- Double Nitrile Gloves-
Disposable Gown- Safety
Goggles- Face Shield (if
splash risk)

In-vitro/In-vivo Dosing

Biosafety Cabinet or Fume
Hood

- Double Nitrile Gloves-
Disposable Gown- Safety
Goggles

Waste Disposal

N/A

- Double Nitrile Gloves-
Disposable Gown- Safety
Goggles

Operational Plan: Step-by-Step Handling Procedures

A clear operational plan is essential for the safe handling of Mizacorat. The following workflow

outlines the key steps from receiving the compound to its final disposal.

Pre-Handling

Handling Protocol

Post-Handling

Click to download full resolution via product page

Caption: Operational Workflow for Handling Mizacorat
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Disposal Plan

The disposal of investigational drugs like Mizacorat must comply with institutional, local, and

federal regulations.

Waste Type

Disposal Container

Disposal Procedure

Solid Waste (contaminated

PPE, weigh boats, etc.)

Labeled Hazardous Waste Bag

Place in a designated, sealed

container for hazardous waste.

Liquid Waste (unused

solutions)

Labeled Hazardous Waste

Container

Collect in a compatible, sealed
container labeled with the full

chemical name.

Sharps (needles, scalpels)

Sharps Container

Dispose of in a designated
sharps container for hazardous

materials.

Unused/Expired Compound

Original Vial within a

Hazardous Waste Container

Treat as potent chemical waste
and dispose of according to

institutional guidelines.

All waste must be handled by trained personnel and disposed of through a certified hazardous

waste management vendor.

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.
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Emergency Situation Immediate Action

Immediately remove contaminated clothing and
Skin Contact wash the affected area with soap and water for

at least 15 minutes. Seek medical attention.

Immediately flush eyes with copious amounts of
Eye Contact water for at least 15 minutes using an eyewash

station. Seek immediate medical attention.

) Move the affected individual to fresh air. Seek
Inhalation ) ) ) )
immediate medical attention.

Seek immediate medical attention. Do not
Ingestion induce vomiting unless directed by medical

personnel.

Alert others in the area. Wearing appropriate
_ _ PPE, contain and clean the spill using a
Minor Spill ) o
chemical spill kit. Dispose of all cleanup

materials as hazardous waste.

Evacuate the area and alert others. Contact the
Major Spill institutional environmental health and safety

(EHS) office immediately.

Mechanism of Action: Glucocorticoid Receptor
Signaling
Mizacorat is a selective glucocorticoid receptor modulator. Glucocorticoid receptors are

transcription factors that, upon ligand binding, translocate to the nucleus and regulate gene
expression. This signaling pathway is central to the anti-inflammatory effects of glucocorticoids.
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Caption: Simplified Glucocorticoid Receptor Signaling Pathway

Experimental Protocol: Safe Weighing and Solution
Preparation of Mizacorat
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This protocol provides a step-by-step guide for the safe handling of Mizacorat powder to
prepare a stock solution.

1. Preparation and Pre-Weighing Setup:

1.1. Ensure all personnel involved have received training on handling potent compounds. 1.2.
Don the appropriate PPE as specified in the table above (Double Nitrile Gloves, Disposable
Gown, Safety Goggles, and N95 Respirator). 1.3. Prepare the work area within a certified
chemical fume hood or a ventilated balance enclosure. 1.4. Cover the work surface with a
disposable absorbent liner. 1.5. Gather all necessary materials: Mizacorat powder, appropriate
solvent, volumetric flask, weigh paper, spatula, and a labeled waste container.

2. Weighing Procedure:

2.1. Tare the analytical balance with the weigh paper inside the ventilated enclosure. 2.2.
Carefully transfer the desired amount of Mizacorat powder onto the weigh paper using a clean
spatula. Minimize any dust generation. 2.3. Record the exact weight of the compound.

3. Solution Preparation:

3.1. Carefully transfer the weighed Mizacorat powder into the volumetric flask. 3.2. Add a small
amount of the appropriate solvent to the flask to wet the powder. 3.3. Gently swirl the flask to
dissolve the compound. Sonication may be used if necessary. 3.4. Once dissolved, add the
solvent to the final volume mark on the volumetric flask. 3.5. Cap the flask and invert several
times to ensure a homogenous solution. 3.6. Label the flask clearly with the compound name,
concentration, solvent, and date of preparation.

4. Post-Procedure Decontamination and Waste Disposal:

4.1. Wipe down the spatula, work surface, and any other equipment with an appropriate
deactivating agent or solvent. 4.2. Dispose of all contaminated disposable items, including
weigh paper, gloves, and the absorbent liner, in the designated hazardous waste container. 4.3.
Remove PPE in the correct order to avoid cross-contamination and dispose of it in the
designated waste stream. 4.4. Wash hands thoroughly with soap and water.

By adhering to these safety protocols, researchers can minimize the risks associated with
handling the potent investigational compound Mizacorat.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. tks | publisher, event organiser, media agency | Potent compound safety in the laboratory -
tks | publisher, event organiser, media agency [teknoscienze.com]

2. pharmtech.com [pharmtech.com]

3. Mizacorat - AstraZeneca - AdisInsight [adisinsight.springer.com]

4. Mizacorat - Wikipedia [en.wikipedia.org]

To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Mizacorat]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605787#personal-protective-equipment-for-handling-
mizacorat]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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